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Compound of Interest

Compound Name:
Didecyl dimethyl ammonium

carbonate

Cat. No.: B136943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Didecyl Dimethyl Ammonium Carbonate (DDAC), a quaternary ammonium compound with

applications as a biocide and surfactant. Adherence to these procedures is critical to ensure

personnel safety and environmental protection. DDAC is harmful if swallowed, can cause

severe skin burns and eye damage, and is very toxic to aquatic life[1][2][3].

Immediate Safety Precautions
Before handling Didecyl Dimethyl Ammonium Carbonate, it is imperative to be familiar with

its hazards and the necessary safety measures.

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves[1].

Eye/Face Protection: Use eye and face protection, such as safety glasses or a face shield[1]

[4].

Protective Clothing: Wear appropriate protective clothing to prevent skin contact[1].

In case of exposure, follow these first-aid measures immediately:
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and immediately call a poison center or doctor[1][2]

[3][4].

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. If skin irritation occurs, get medical advice/attention[1][2].

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell[3].

Inhalation: Remove the person to fresh air and keep comfortable for breathing. If respiratory

irritation occurs, get medical advice/attention[1][2][3].

Hazard Summary
The following table summarizes the key hazards associated with Didecyl Dimethyl
Ammonium Carbonate and its closely related salts.
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Hazard Type GHS Classification Precautionary Statements

Acute Oral Toxicity Harmful if swallowed[1][2][3]

P270: Do not eat, drink or

smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage[2][3]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Remove/Take

off immediately all

contaminated clothing. Rinse

skin with water/shower.[1][2][3]

Serious Eye Damage/Irritation Causes serious eye irritation[1]

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

Aquatic Hazard (Acute) Very toxic to aquatic life[1][3]
P273: Avoid release to the

environment.[1][2]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long lasting effects[2]
P391: Collect spillage.[3]

Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe disposal of Didecyl Dimethyl
Ammonium Carbonate from a laboratory setting.

1. Waste Identification and Segregation:
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Label a dedicated, leak-proof, and chemically compatible waste container as "Hazardous

Waste: Didecyl Dimethyl Ammonium Carbonate".

Do not mix DDAC waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

2. Spill Management:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

Wear appropriate PPE, including respiratory protection if vapors or dust are generated.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite[1][3].

Do not use combustible materials like paper towels to absorb large spills.

Carefully collect the absorbed material using non-sparking tools and place it into the

designated hazardous waste container[1][3].

Clean the spill area thoroughly with water and a suitable detergent, collecting the cleaning

water for disposal as hazardous waste.

3. Container Management:

For empty containers, do not reuse or refill them[5].

Triple rinse the container with a suitable solvent (e.g., water). The rinsate must be collected

and disposed of as hazardous waste[5].

After triple rinsing, puncture the container to prevent reuse and dispose of it in accordance

with local and state regulations, which may include disposal in a sanitary landfill if

permitted[5].

4. Final Disposal:

All waste containing Didecyl Dimethyl Ammonium Carbonate, including contaminated

materials and rinsate, must be disposed of through an approved hazardous waste disposal

facility[1][3].
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Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Ensure all waste containers are properly sealed and labeled before collection.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Didecyl
Dimethyl Ammonium Carbonate.
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Caption: Logical workflow for the safe disposal of Didecyl Dimethyl Ammonium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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